Cas no 1507180-58-6 (2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}acetic acid)

• Product Name: 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}acetic acid
• CAS No: 1507180-58-6
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 5101270
• Update Time: 2026-03-03

2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-5-acetic acid
• 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}acetic acid

• Inchi： 1S/C8H7N3O2/c12-8(13)3-6-1-2-11-7(6)4-9-5-10-11/h1-2,4-5H,3H2,(H,12,13)
• InChI Key： LBJUGIRFQDXECZ-UHFFFAOYSA-N
• SMILES： N12C=CC(CC(O)=O)=C1C=NC=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}acetic acid

Introduction to 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}acetic acid (CAS No. 1507180-58-6)

2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1507180-58-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic derivative combines a pyrrole ring fused with a triazine moiety, linked to an acetic acid side chain, forming a molecular scaffold with potential biological activity. The unique arrangement of nitrogen and oxygen atoms in its structure suggests interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

The compound’s parent structure, pyrrolo[2,1-f][1,2,4]triazine, is a nitrogen-rich heterocycle that has been explored in various chemical and biological contexts. Its triazine core is known for its versatility in forming hydrogen bonds and participating in coordination chemistry, while the pyrrole ring introduces additional reactivity and potential for binding to biological receptors. The acetic acid moiety at the 5-position of the triazine ring further enhances its solubility and bioavailability, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in designing molecules that incorporate fused heterocyclic systems due to their ability to mimic natural products and exhibit unique pharmacological properties. The pyrrolo[2,1-f][1,2,4]triazine scaffold has been reported to exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer effects. These activities are often attributed to the compound’s ability to interact with enzymes and receptors involved in critical cellular pathways.

The acetic acid derivative of this scaffold (2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}acetic acid) is particularly noteworthy because it combines the structural features of both pyrrole and triazine with the functional group of acetic acid. This combination suggests potential applications in modulating signaling pathways that are regulated by carboxylic acids or amides. For instance, acetic acid derivatives have been shown to influence the activity of certain proteases and kinases, which are key targets in oncology and inflammation research.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}acetic acid for biological activity. Molecular docking studies have identified this compound as a potential inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Additionally, its structural motif has been predicted to interact with transcription factors associated with cancer cell proliferation.

The synthesis of 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the pyrrolotriazine core followed by functionalization at the 5-position with an acetic acid group. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis for preclinical studies.

In vitro studies have begun to explore the pharmacological profile of 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}acetic acid. Initial results suggest that it exhibits moderate activity against certain cancer cell lines by inducing apoptosis or inhibiting cell cycle progression. Furthermore, its interaction with mitochondrial proteins has been observed in some preliminary assays, indicating potential effects on energy metabolism in tumor cells.

The compound’s chemical stability is another critical factor that influences its suitability for therapeutic applications. The presence of both pyrrole and triazine rings makes it susceptible to hydrolysis under acidic or basic conditions but remains stable under physiological pH conditions. This stability ensures that it can be formulated into various dosage forms for clinical use.

Future research directions for 2-{pyrrolo[2,1-f][1,2,4]triazin-5-yl}acetic acid include exploring its mechanism of action in greater detail and optimizing its pharmacokinetic properties through structural modifications. By leveraging modern drug discovery techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD), scientists aim to identify analogs with improved potency and selectivity.

The integration of machine learning models into virtual screening processes has accelerated the identification of promising candidates like 2-{pyrrolo[2,f][1,twofour]triazin five yl}acetic acid (CAS No. 1507180-58-6). These models can predict binding affinities and toxicological profiles based on molecular descriptors derived from quantum mechanical calculations or empirical data sets. Such computational approaches complement traditional experimental methods by providing rapid assessments of candidate compounds before they enter costly wet-lab validation phases.

The role of pyrrolo[2,f][one,two,four]triazine derivatives in addressing unmet medical needs cannot be overstated. Their unique structural features offer opportunities for developing novel therapeutics targeting diseases with high unmet demand such as neurodegenerative disorders or rare genetic conditions where existing treatments are limited or non-existent.

In conclusion,two hydropyrrole one two four triazin five yl}acidic substance stands out as an intriguing molecule with potential pharmaceutical applications due to its complex heterocyclic framework combined with functional groups known for biological activity . As research progresses ,it will be interesting see how modifications this scaffold lead new treatments emerge . Continued exploration into both synthetic pathways pharmacological properties promises bring forth innovative solutions healthcare challenges ahead .